(3R*,4S*)-3,4-dimethyl-1-[3-(1H-pyrazol-1-yl)propyl]-4-piperidinol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to “(3R*,4S*)-3,4-dimethyl-1-[3-(1H-pyrazol-1-yl)propyl]-4-piperidinol” involves multi-step reactions that incorporate pyrazole and piperidine functionalities into s-triazine derivatives or through regioselective synthesis of pyrazole carboxylates. For instance, the synthesis of s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties has been demonstrated through reactions that highlight the complexity and specificity of synthesizing such compounds (Shawish et al., 2021). Similarly, novel methyl 3- and 5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates have been developed as heterocyclic amino acids, showcasing the diversity in synthesis strategies for compounds containing pyrazole and piperidine groups (Matulevičiūtė et al., 2021).
Molecular Structure Analysis
The molecular structure of related compounds has been extensively studied using X-ray crystallography, Hirshfeld, and DFT calculations, revealing intricate details about intermolecular interactions, molecular packing, and electronic properties. For example, s-triazine derivatives incorporating pyrazole/piperidine/aniline moieties have been investigated, providing insights into the dominant interactions such as H...H, N...H, and H...C contacts, which play crucial roles in determining the molecular structure and stability of these compounds (Shawish et al., 2021).
Chemical Reactions and Properties
Compounds with pyrazole and piperidine structures participate in a variety of chemical reactions, displaying unique chemical properties. For instance, the mechanochemical synthesis of 3,5-dimethyl-4-(arylsulfanyl)pyrazoles through a grinding-induced, sequential one-pot three-component reaction highlights the chemical reactivity of pyrazole derivatives under solvent-free conditions (Saeed & Channar, 2017).
Physical Properties Analysis
The physical properties of these compounds, such as dipole moments and NMR chemical shifts, can be accurately predicted through DFT calculations, as shown in studies of s-triazine derivatives. These properties are crucial for understanding the behavior of these compounds in different environments and their potential applications (Shawish et al., 2021).
properties
IUPAC Name |
(3R,4S)-3,4-dimethyl-1-(3-pyrazol-1-ylpropyl)piperidin-4-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23N3O/c1-12-11-15(10-5-13(12,2)17)7-4-9-16-8-3-6-14-16/h3,6,8,12,17H,4-5,7,9-11H2,1-2H3/t12-,13+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWMUXKFWPKTUMZ-OLZOCXBDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C)O)CCCN2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C)O)CCCN2C=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4S)-3,4-dimethyl-1-(3-pyrazol-1-ylpropyl)piperidin-4-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.